Cas no 94042-62-3 (4-Hydroxy-N-(1,3-thiazol-2-yl)benzamide)

4-Hydroxy-N-(1,3-thiazol-2-yl)benzamide structure
94042-62-3 structure
Product Name:4-Hydroxy-N-(1,3-thiazol-2-yl)benzamide
CAS No:94042-62-3
MF:C10H8N2O2S
MW:220.247720718384
MDL:MFCD01176138
CID:871870
PubChem ID:7738546
Update Time:2025-04-19

4-Hydroxy-N-(1,3-thiazol-2-yl)benzamide Chemical and Physical Properties

Names and Identifiers

    • 4-Hydroxy-N-(thiazol-2-yl)benzamide
    • 4-Hydroxy-N-(1,3-thiazol-2-yl)benzamide
    • 4-hydroxy-N-1,3-thiazol-2-ylbenzamide
    • 4-hydroxy-N-1,3-thiazol-2-ylbenzamide(SALTDATA: FREE)
    • DTXSID40428901
    • BS-36548
    • AKOS000207729
    • Oprea1_430195
    • EN300-5493781
    • MFCD01176138
    • SBB015368
    • CS-0325706
    • 94042-62-3
    • MDL: MFCD01176138
    • Inchi: 1S/C10H8N2O2S/c13-8-3-1-7(2-4-8)9(14)12-10-11-5-6-15-10/h1-6,13H,(H,11,12,14)
    • InChI Key: CTQNWFBTVDVVIC-UHFFFAOYSA-N
    • SMILES: S1C=CN=C1NC(C1C=CC(=CC=1)O)=O

Computed Properties

  • Exact Mass: 220.03064868g/mol
  • Monoisotopic Mass: 220.03064868g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 230
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 90.5Ų

Experimental Properties

  • Density: 1.5±0.1 g/cm3

4-Hydroxy-N-(1,3-thiazol-2-yl)benzamide Security Information

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Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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